N-(3-chlorophenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O2/c1-13-6-7-15(10-14(13)2)18-8-9-19-25-26(21(29)27(19)24-18)12-20(28)23-17-5-3-4-16(22)11-17/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: MPDYGDWBJKRAEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Cl)C=C2)C
• Molecular Formula: C21H18ClN5O2
• Molecular Weight: 407.9 g/mol

Description

N-(3-chlorophenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

The compound belongs to a family of fused heterocyclic 1,2,4-triazoles, which have garnered attention due to their intriguing biological properties. A study conducted by V. R. Karpina et al. (2019) developed a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and assessed their biological activities. This research highlights the synthetic approach to obtaining diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives, which can be applied to similar compounds like the one (Karpina et al., 2019).

Molecular Docking and Screening

Another study by E. M. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, and subjected them to in silico molecular docking screenings. These compounds exhibited antimicrobial and antioxidant activity, suggesting potential applications for similar compounds in drug discovery and development (Flefel et al., 2018).

Preparation as Potential Antiasthma Agents

The development of triazolo[1,5-c]pyrimidines as potential antiasthma agents was explored by J. Medwid et al. (1990), demonstrating the role of such compounds in inhibiting mediator release. This highlights the potential therapeutic applications of triazolopyridazine derivatives in treating asthma and related conditions (Medwid et al., 1990).

Antimicrobial and Antioxidant Activities

Research by Matloob Ahmad et al. (2010) on N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides showcased their antioxidant and antibacterial activities. Such studies underscore the importance of exploring the chemical space around triazolopyridazine derivatives for developing new antimicrobial and antioxidant agents (Ahmad et al., 2010).